Cas no 1520589-57-4 (1-bromo-2-(chloromethyl)-3,4,5-trifluorobenzene)

1-Bromo-2-(chloromethyl)-3,4,5-trifluorobenzene is a fluorinated aromatic compound featuring both bromo and chloromethyl functional groups, making it a versatile intermediate in organic synthesis. Its trifluorinated benzene core enhances electron-withdrawing properties, which can be advantageous in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of reactive halogen substituents (bromine and chlorine) allows for selective functionalization, enabling the construction of complex fluorinated structures. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are often sought for their stability and bioactivity. High purity and well-defined reactivity make it a reliable building block for specialized synthetic applications.

1-bromo-2-(chloromethyl)-3,4,5-trifluorobenzene structure

1520589-57-4 structure

Product Name:1-bromo-2-(chloromethyl)-3,4,5-trifluorobenzene

CAS No:1520589-57-4

MF:C₇H₃BrClF₃

MW:259.450930833817

MDL:MFCD26687795

CID:4603727

PubChem ID:83410177

Update Time:2025-11-02

1-bromo-2-(chloromethyl)-3,4,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-(chloromethyl)-3,4,5-trifluorobenzene
- MDL： MFCD26687795
- Inchi： 1S/C7H3BrClF3/c8-4-1-5(10)7(12)6(11)3(4)2-9/h1H,2H2
- InChI Key： CRUROJDBDNJGEL-UHFFFAOYSA-N
- SMILES： C1(Br)=CC(F)=C(F)C(F)=C1CCl

Computed Properties

Exact Mass: 257.906
Monoisotopic Mass: 257.906
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2

1-bromo-2-(chloromethyl)-3,4,5-trifluorobenzene Pricemore >>

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